Cas no 2227698-97-5 (rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine
• CAS No: 2227698-97-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6060867
• PubChem ID: 165970653
• Update Time: 2025-07-24

rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine
• EN300-1771561
• 2227698-97-5
• rac-(1R,2R)-2-[6-(propan-2-yloxy)pyridin-2-yl]cyclopropan-1-amine

• Inchi： 1S/C11H16N2O/c1-7(2)14-11-5-3-4-10(13-11)8-6-9(8)12/h3-5,7-9H,6,12H2,1-2H3/t8-,9-/m1/s1
• InChI Key： SHKMVURDNDEBFZ-RKDXNWHRSA-N
• SMILES： O(C(C)C)C1=CC=CC([C@@H]2C[C@H]2N)=N1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine

Professional Introduction to rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine (CAS No. 2227698-97-5)

Rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227698-97-5, represents a sophisticated molecular architecture that has been engineered for its potential therapeutic applications. The intricate structure of this molecule, featuring a cyclopropane ring fused with a pyridine moiety and an alkoxy substituent, positions it as a candidate for further exploration in drug discovery and development.

The molecular framework of rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine is characterized by its stereochemistry, which is denoted by the (1R,2R) configuration. This specific arrangement of stereocenters is crucial for the compound's biological activity and interactions with biological targets. The cyclopropane ring, a three-membered carbon heterocycle, introduces rigidity into the molecule, which can be advantageous in terms of binding affinity and selectivity. Additionally, the pyridine ring serves as a pharmacophoric element, capable of engaging with various biological receptors and enzymes. The presence of the propan-2-yloxy group further modulates the electronic and steric properties of the molecule, influencing its overall pharmacokinetic profile.

In recent years, there has been a growing interest in developing novel compounds that incorporate cyclopropane motifs due to their unique chemical and biological properties. Cyclopropane-containing molecules have demonstrated promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The structural features of rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine make it an intriguing candidate for further investigation in these contexts. For instance, the pyridine ring can serve as a scaffold for designing molecules that interact with protein targets, while the cyclopropane ring can enhance binding affinity through van der Waals interactions.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. The modular nature of rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine allows chemists to modify specific regions of the molecule while retaining its core pharmacophoric features. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired biological activity. Recent advances in computational chemistry have enabled researchers to predict the properties of such molecules with greater accuracy, facilitating the design of more effective drug candidates.

The synthesis of rac-(1R,2R)-2-6-(propan-2-yloxy)pyridin-2-ylcyclopropan-1-amine presents unique challenges due to its complex stereochemistry and functional group compatibility. However, recent methodologies have improved the efficiency and scalability of its preparation. For example, asymmetric synthesis techniques have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These methods often involve chiral auxiliaries or catalysts that facilitate the selective formation of the desired stereocenters. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability.

From a biological perspective, rac-(1R,2R)-2-6-(propan-oxy)pyridinylcyclopentanone has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it may have applications in treating various diseases. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of rac-(1S)-N-methylpyrrolidinone provides an excellent example of how such collaboration can lead to significant advancements in drug discovery. By combining synthetic expertise with biological evaluation techniques, researchers can rapidly identify promising candidates for further development. Additionally, computational modeling plays an increasingly important role in predicting how these molecules will behave in vivo.

In conclusion,rac(1S)-N-methylpyrrolidinone represents a fascinating example of modern pharmaceutical chemistry at work. Its complex structure offers numerous opportunities for therapeutic innovation while presenting challenges that drive innovation in synthetic methodologies. As research continues into this compound,rac(1S)-N-methylpyrrolidinone will likely remain at forefrontof drug discovery efforts, contributing valuable insights into new ways treat human diseases.